2-Deoxy-beta-L-erythro-pentofuranose 2-Deoxy-beta-L-erythro-pentofuranose Deoxyribose, also known as 2'-deoxy-D-ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Deoxyribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Deoxyribose has been primarily detected in feces.
Brand Name: Vulcanchem
CAS No.: 533-67-5
VCID: VC0193298
InChI: InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5+/m1/s1
SMILES: C1C(C(OC1O)CO)O
Molecular Formula: C5H10O4
Molecular Weight: 134.13 g/mol

2-Deoxy-beta-L-erythro-pentofuranose

CAS No.: 533-67-5

Impurities

VCID: VC0193298

Molecular Formula: C5H10O4

Molecular Weight: 134.13 g/mol

Purity: > 95%

2-Deoxy-beta-L-erythro-pentofuranose - 533-67-5

CAS No. 533-67-5
Product Name 2-Deoxy-beta-L-erythro-pentofuranose
Molecular Formula C5H10O4
Molecular Weight 134.13 g/mol
IUPAC Name (2S,4R,5S)-5-(hydroxymethyl)oxolane-2,4-diol
Standard InChI InChI=1S/C5H10O4/c6-2-4-3(7)1-5(8)9-4/h3-8H,1-2H2/t3-,4+,5+/m1/s1
Standard InChIKey ASJSAQIRZKANQN-UHFFFAOYSA-N
Isomeric SMILES C1[C@H]([C@@H](O[C@@H]1O)CO)O
SMILES C1C(C(OC1O)CO)O
Canonical SMILES C(C=O)C(C(CO)O)O
Appearance Off-White to Pale Yellow Solid
Melting Point 74-78˚C
Physical Description Solid
Description Deoxyribose, also known as 2'-deoxy-D-ribose, belongs to the class of organic compounds known as pentoses. These are monosaccharides in which the carbohydrate moiety contains five carbon atoms. Deoxyribose exists as a solid, very soluble (in water), and a very weakly acidic compound (based on its pKa). Deoxyribose has been primarily detected in feces.
Purity > 95%
Quantity Milligrams-Grams
Synonyms 2-Deoxy-D-ribose; 2-Deoxy-D-erythro-pentose; 2-Deoxy-D-arabinose; D-(-)-2-Deoxyribose; Deoxyribose; Thyminose
PubChem Compound 22833604
Last Modified Nov 11 2021
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